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Compound of Interest

Compound Name: 3-Hydroxy-3-methylbutanenitrile

Cat. No.: B077339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxy-3-methylbutanenitrile, a versatile chemical intermediate, holds significant potential

in various scientific domains. This technical guide provides a comprehensive literature review

encompassing its chemical and physical properties, synthesis methodologies, and

spectroscopic data. While direct biological applications are not yet extensively documented in

publicly available literature, this review aims to consolidate the current knowledge to facilitate

future research and development efforts.

Chemical and Physical Properties
3-Hydroxy-3-methylbutanenitrile, also known as β-hydroxyisovaleronitrile, is a clear,

colorless to light yellow liquid.[1] Its fundamental properties are summarized in the table below,

compiled from various sources.
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Property Value Reference

Molecular Formula C₅H₉NO [1][2]

Molecular Weight 99.13 g/mol [1]

CAS Number 13635-04-6 [1][2]

Boiling Point 114-116 °C at 30 mmHg [2]

Density 0.959 g/mL at 20 °C [2]

Refractive Index (n20/D) 1.430 [2]

Flash Point 97 °C [2]

Storage Temperature 2-8°C [2]

Solubility
Soluble in water and common

organic solvents.

Synonyms

3-Hydroxy-3-

methylbutyronitrile, Acetone

cyanohydrin (for a related

compound), beta-

Hydroxyisovaleronitrile

[1][2]

Synthesis of 3-Hydroxy-3-methylbutanenitrile
Two primary synthetic routes for 3-Hydroxy-3-methylbutanenitrile have been identified in the

literature: the reaction of isobutylene oxide with a cyanide source and the condensation of

acetone with acetonitrile.

Synthesis from Isobutylene Oxide and Cyanide
This method involves the nucleophilic ring-opening of isobutylene oxide with a cyanide anion. A

patent describes this reaction as a key step in the production of 3-hydroxy-3-methylbutyrate

(HMB).[3]

Experimental Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL179145.htm
https://www.benchchem.com/product/b077339?utm_src=pdf-body
https://www.benchchem.com/product/b077339?utm_src=pdf-body
https://patents.google.com/patent/EP3947336A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a detailed, peer-reviewed experimental protocol is not readily available, a general

procedure can be outlined based on the patent literature.[3]

Reaction Setup: A solution of a cyanide salt (e.g., sodium cyanide) in a suitable solvent (e.g.,

water or a biphasic system) is prepared in a reaction vessel equipped with a stirrer and

temperature control.

Reaction Conditions: Isobutylene oxide is added to the cyanide solution. The reaction is

typically carried out at a controlled temperature to manage the exothermic nature of the

reaction.

Work-up: After the reaction is complete, the mixture is typically subjected to an aqueous

work-up to remove inorganic salts. The product is then extracted with an organic solvent.

Purification: The crude product can be purified by distillation under reduced pressure to yield

pure 3-Hydroxy-3-methylbutanenitrile.

A high yield (99.0%) has been reported for a related synthesis from acetone and acetonitrile,

suggesting this route can be highly efficient.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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